Cas no 7668-30-6 (3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide)

• Product Name: 3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide
• CAS No: 7668-30-6
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 982854
• PubChem ID: 100619
• Update Time: 2025-04-20

3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide
• 3-piperidin-1-yl-1,2-benzothiazole 1,1-dioxide
• 1,2-Benzisothiazole, 3-piperidino-, 1,1-dioxide
• 3-piperidin-1-yl-benzo[d]isothiazole 1,1-dioxide
• 3-piperidino-1,2-benzoisothiazole 1,1-dioxide
• AC1L2P4I
• AC1Q6YXS
• AR-1B5542
• KST-1B8711
• NSC331997
• STK731688
• EU-0017528
• UNII-7GXZ635D9J
• NSC-331997
• 7GXZ635D9J
• DTXSID00227477
• 3-(1-piperidinyl)-1,2-benzisothiazole 1,1-dioxide
• AKOS002340289
• AB00080346-01
• 7668-30-6
• SR-01000511640
• SR-01000511640-1
• NSC 331997
• 1,2-Benzisothiazole, 3-(1-piperidinyl)-, 1,1-dioxide

• Inchi： 1S/C12H14N2O2S/c15-17(16)11-7-3-2-6-10(11)12(13-17)14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： IMEAJVFQWMDASR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 250.07772
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 50.27